Cas no 1818294-26-6 (S-acetyl-PEG4-Boc)

S-Acetyl-PEG4-Boc is a heterobifunctional crosslinker featuring a Boc-protected amine and a thiol-reactive S-acetyl group, connected by a tetraethylene glycol (PEG4) spacer. The PEG4 linker enhances solubility and reduces steric hindrance, facilitating efficient conjugation in aqueous environments. The Boc group provides orthogonal protection for the amine, enabling selective deprotection under mild acidic conditions, while the S-acetyl moiety allows controlled thiol modification upon deprotection. This reagent is particularly useful in bioconjugation, peptide synthesis, and protein labeling, offering stability and controlled reactivity. Its design ensures compatibility with a wide range of chemical and biological applications, making it a versatile tool for researchers in drug development and biomaterial engineering.

S-acetyl-PEG4-Boc structure

Product Name:S-acetyl-PEG4-Boc

CAS No:1818294-26-6

MF:C₁₇H₃₂O₇S

MW:380.496785163879

MDL:MFCD22574785

CID:3046774

Update Time:2025-05-21

S-acetyl-PEG4-Boc Chemical and Physical Properties

Names and Identifiers

- S-acetyl-PEG4-t-butyl ester
- S-acetyl-PEG4-Boc
- tert-butyl 3-[2-[2-[2-(2-acetylsulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoate
- MDL： MFCD22574785
- Inchi： 1S/C17H32O7S/c1-15(18)25-14-13-23-12-11-22-10-9-21-8-7-20-6-5-16(19)24-17(2,3)4/h5-14H2,1-4H3
- InChI Key： KUEYETODKIHXFF-UHFFFAOYSA-N
- SMILES： S(C(C)=O)CCOCCOCCOCCOCCC(=O)OC(C)(C)C

Computed Properties

Exact Mass: 380.18687453 g/mol
Monoisotopic Mass: 380.18687453 g/mol
Isotope Atom Count: 0
Hydrogen Bond Donor Count: 0
Hydrogen Bond Acceptor Count: 8
Heavy Atom Count: 25
Rotatable Bond Count: 18
Complexity: 355
Covalently-Bonded Unit Count: 1
Defined Atom Stereocenter Count: 0
Undefined Atom Stereocenter Count : 0
Defined Bond Stereocenter Count: 0
Undefined Bond Stereocenter Count: 0
XLogP3: 0.9
Topological Polar Surface Area: 106
Molecular Weight: 380.5

S-acetyl-PEG4-Boc Pricemore >>

Related Categories	No.	Product Name	Cas No.	Purity	Specification	Price	update time
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20947-500mg	S-acetyl-PEG4-t-butyl ester	1818294-26-6	98%	500mg	5557.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20947-1g	S-acetyl-PEG4-t-butyl ester	1818294-26-6	98%	1g	10687.0CNY	2021-07-14
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20947-500mg	S-acetyl-PEG4-t-butyl ester	1818294-26-6	98%	500mg	5557CNY	2021-05-07
SHANG HAI XIAN DING Biotechnology Co., Ltd.	BP-20947-1g	S-acetyl-PEG4-t-butyl ester	1818294-26-6	98%	1g	10687CNY	2021-05-07
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-52-250mg	AcS-PEG4-t-butyl ester	1818294-26-6	>98.00%	250mg	¥770.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-52-500mg	AcS-PEG4-t-butyl ester	1818294-26-6	>98.00%	500mg	¥1310.0	2023-09-19
XI AN KANG FU NUO Biotechnology Co., Ltd.	BHT-52-100mg	AcS-PEG4-t-butyl ester	1818294-26-6	95.00%	100mg	¥1600.0	2021-09-26
SHANG HAI MAI KE LIN SHENG HUA Technology Co., Ltd.	S936341-1g	S-Acetyl-peg4-t-butyl ester	1818294-26-6	95%	1g	￥6,841.80	2022-08-31
eNovation Chemicals LLC	Y0995532-1g	tert-butyl 3-[2-[2-[2-(2-acetylsulfanylethoxy)ethoxy]ethoxy]ethoxy]propanoate	1818294-26-6	95%	1g	$1000	2024-08-02
MedChemExpress	HY-141347-25mg	S-acetyl-PEG4-Boc	1818294-26-6		25mg	￥320	2024-07-20